Cas no 105602-27-5 (N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide)

• Product Name: N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide
• CAS No: 105602-27-5
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 1157055
• PubChem ID: 28819632
• Update Time: 2025-09-26

N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[1-(4-aminophenyl)-3-methyl-1H-pyrazol-5-yl]-
• CS-0247355
• EN300-36502
• 105602-27-5
• N-[2-(4-aminophenyl)-5-methylpyrazol-3-yl]acetamide
• G24571
• Z364238894
• N-[1-(4-aminophenyl)-3-methyl-1H-pyrazol-5-yl]acetamide
• AKOS034252111
• N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide

• Inchi： 1S/C12H14N4O/c1-8-7-12(14-9(2)17)16(15-8)11-5-3-10(13)4-6-11/h3-7H,13H2,1-2H3,(H,14,17)
• InChI Key： MSRJKFLYRRZCJL-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC(C)=NN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 230.11692
• Monoisotopic Mass: 230.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 72.94

Additional information on N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide

Research Brief on N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide (CAS: 105602-27-5): Recent Advances and Applications

N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide (CAS: 105602-27-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrazole and acetamide functional groups, exhibits potential pharmacological properties, making it a subject of ongoing research. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, particularly in the context of inflammation, cancer, and infectious diseases.

The synthesis of N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide involves multi-step organic reactions, with a focus on optimizing yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its stability under various conditions to ensure its suitability for further pharmacological studies.

In vitro and in vivo studies have revealed that N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide exhibits promising anti-inflammatory and anticancer activities. Mechanistic studies suggest that the compound may modulate key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammation and tumorigenesis. Additionally, its potential as an antimicrobial agent has been explored, with preliminary results indicating efficacy against certain bacterial and fungal strains.

Recent advancements in computational chemistry have facilitated the docking studies of N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide with various biological targets. These studies provide insights into the compound's binding affinity and selectivity, which are critical for rational drug design. Furthermore, structure-activity relationship (SAR) analyses have identified key structural features that contribute to its biological activity, paving the way for the development of more potent analogs.

Despite these promising findings, challenges remain in the clinical translation of N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-1-(4-Aminophenyl)-3-methyl-1H-pyrazol-5-ylacetamide represents a promising candidate for further investigation in the field of drug discovery. Its diverse pharmacological properties and potential applications underscore the importance of continued research. Future studies should focus on optimizing its pharmacological profile and evaluating its safety and efficacy in clinical settings.